Copper(II)hydroxide Copper(II)hydroxide
Brand Name: Vulcanchem
CAS No.: 20427-59-2
VCID: VC0148074
InChI: InChI=1S/Cu.2H2O/h;2*1H2
SMILES: O.O.[Cu]
Molecular Formula: Cu(OH)2
CuH4O2
Molecular Weight: 99.58 g/mol

Copper(II)hydroxide

CAS No.: 20427-59-2

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VCID: VC0148074

Molecular Formula: Cu(OH)2
CuH4O2

Molecular Weight: 99.58 g/mol

Copper(II)hydroxide - 20427-59-2

CAS No. 20427-59-2
Product Name Copper(II)hydroxide
Molecular Formula Cu(OH)2
CuH4O2
Molecular Weight 99.58 g/mol
IUPAC Name copper;dihydrate
Standard InChI InChI=1S/Cu.2H2O/h;2*1H2
Standard InChIKey AEJIMXVJZFYIHN-UHFFFAOYSA-N
SMILES O.O.[Cu]
Canonical SMILES O.O.[Cu]
Colorform Blue to blue green gel or light blue crystalline powder
Blue-green powde
Density 3.37
Melting Point Decomposes at melting point, with loss of water.
Physical Description DryPowder; DryPowder, WetSolid; OtherSolid; WetSolid
Shelf Life STABILITY IS DEPENDENT ON METHOD OF PREPN; MAY DECOMP TO BLACK COPPER OXIDE ON STANDING FEW DAYS OR ON HEATING.
Solubility Sol in acids, ammonium hydroxide; sol in concn alkali when freshly precipitated.
Soluble in acid solutions, concentrated alkaline solutions
Soluble in ammonium hydroxide
Readily soluble in aqueous ammonia; insoluble in organic solvents.
Readily dissolves in mineral acids and ammonia forming salt solutions or copper ammine complexes. The hydroxide is somewhat amphoteric dissolving in excess sodium hydroxide solution to form trihydrocuprate and tetrahydroxycuprate.
In water, 2.9 mg/l @ 25 °C, pH 7.
Synonyms Copper hydroxide, Cupric hydroxide, Copper hydrate, Comac
PubChem Compound 30154
Last Modified Nov 11 2021
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